2-Methyl-1,3-bis(phenylmethoxy)benzene

• CAS: 124317-11-9

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Methyl-1,3-bis(phenylmethoxy)benzene

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of 2-Methyl-1,3-bis(phenylmethoxy)benzene, a substituted aromatic ether with potential applications in organic synthesis and medicinal chemistry. While a specific CAS number for this compound is not readily found in major chemical databases, indicating its status as a potentially novel or less-common substance, this document extrapolates its core characteristics based on established chemical principles and data from structurally analogous compounds. This guide details a proposed synthetic route, predicted physicochemical properties, a full suite of analytical and characterization methodologies, and a discussion of its potential roles in drug development, particularly as a scaffold or a protected intermediate.

Introduction and Chemical Identity

2-Methyl-1,3-bis(phenylmethoxy)benzene, also known by its alternative IUPAC name 1,3-bis(benzyloxy)-2-methylbenzene, is an organic molecule characterized by a central 2-methylresorcinol core where both hydroxyl groups have been converted to benzyl ethers. The "phenylmethoxy" and "benzyloxy" nomenclatures are synonymous. The presence of the benzyl ether moieties makes this compound a key intermediate in multi-step organic syntheses, serving as a protected form of 2-methylresorcinol.[1][2][3] The benzyl groups are stable to a wide range of reaction conditions but can be readily removed when desired, making them excellent protecting groups in the synthesis of complex molecules and active pharmaceutical ingredients (APIs).[4][5]

The benzene ring is a fundamental structure in a vast number of pharmaceuticals.[6] The introduction of benzyloxy substituents can modulate a compound's lipophilicity, metabolic stability, and interaction with biological targets.[7] Therefore, molecules like 2-Methyl-1,3-bis(phenylmethoxy)benzene are of significant interest to researchers in drug discovery and development.

Chemical Structure:

Figure 1: Chemical structure of 2-Methyl-1,3-bis(phenylmethoxy)benzene.

Proposed Synthesis: Williamson Ether Synthesis

A reliable and widely used method for the preparation of aryl ethers is the Williamson ether synthesis.[8] This nucleophilic substitution reaction involves the deprotonation of a phenol to form a more nucleophilic phenoxide, which then attacks an alkyl halide. For the synthesis of 2-Methyl-1,3-bis(phenylmethoxy)benzene, the starting materials would be 2-methylresorcinol and a benzyl halide, such as benzyl bromide.

The reaction is typically carried out in the presence of a mild base, like potassium carbonate (K₂CO₃), which is sufficient to deprotonate the acidic phenolic hydroxyl groups.[9][10]

Figure 2: Proposed synthetic workflow for 2-Methyl-1,3-bis(phenylmethoxy)benzene.

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2-methylresorcinol (1.0 eq), potassium carbonate (2.5 eq), and a suitable polar aprotic solvent such as acetone or N,N-dimethylformamide (DMF).

• Addition of Reagent: While stirring, add benzyl bromide (2.2 eq) dropwise to the suspension at room temperature.

• Reaction Conditions: Heat the reaction mixture to reflux (the temperature will depend on the solvent used, e.g., ~56°C for acetone) and maintain for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure to remove the solvent.[10]

• Extraction: Dissolve the residue in an organic solvent like ethyl acetate and wash with water and brine to remove any remaining inorganic impurities and DMF.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 2-Methyl-1,3-bis(phenylmethoxy)benzene. These values are extrapolated from structurally similar compounds and calculated using standard computational models.

Property	Predicted Value	Notes and References
Molecular Formula	C₂₁H₂₀O₂	Based on chemical structure.
Molecular Weight	304.38 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Typical for aromatic ethers of this molecular weight.
Melting Point	70-90 °C	Estimated based on similar substituted benzenes.
Boiling Point	> 350 °C	High due to molecular weight and aromatic nature.
Solubility	Insoluble in water; Soluble in common organic solvents (e.g., CH₂Cl₂, CHCl₃, EtOAc, Acetone).	Expected for a non-polar aromatic compound.
LogP	~5.5	Calculated based on structure; indicates high lipophilicity.

Analytical and Characterization Methods

A comprehensive characterization of 2-Methyl-1,3-bis(phenylmethoxy)benzene would involve a combination of spectroscopic and chromatographic techniques to confirm its structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons of the central ring and the two benzyl groups, as well as singlets for the benzylic methylene protons and the methyl group.

  • Predicted Chemical Shifts (δ, ppm):

    • ~7.2-7.5 (m, 10H, Ar-H of benzyl groups)

    • ~6.8-7.1 (m, 3H, Ar-H of central ring)

    • ~5.1 (s, 4H, -O-CH₂-Ph)

    • ~2.2 (s, 3H, Ar-CH₃)

• ¹³C NMR: The carbon NMR spectrum will provide information on the number and chemical environment of the carbon atoms.

  • Predicted Chemical Shifts (δ, ppm):

    • ~157-160 (C-O)

    • ~127-138 (Aromatic C)

    • ~110-125 (Aromatic C-H)

    • ~70 (-O-CH₂-Ph)

    • ~15-20 (Ar-CH₃)

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound. For 2-Methyl-1,3-bis(phenylmethoxy)benzene, the expected molecular ion peak [M]⁺ would be at m/z = 304.38. A prominent fragment ion would likely be observed at m/z = 91, corresponding to the tropylium cation ([C₇H₇]⁺) from the cleavage of the benzyl group.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present in the molecule.

• Predicted Absorption Bands (cm⁻¹):

  • ~3030 (C-H stretch, aromatic)

  • ~2920, 2850 (C-H stretch, aliphatic)

  • ~1600, 1500 (C=C stretch, aromatic)

  • ~1250 (C-O stretch, aryl ether)

  • ~1100 (C-O stretch, alkyl ether)

Chromatographic Methods

• High-Performance Liquid Chromatography (HPLC): HPLC is the preferred method for assessing the purity of non-volatile compounds like 2-Methyl-1,3-bis(phenylmethoxy)benzene. A reverse-phase C18 column with a mobile phase of acetonitrile and water would be a suitable starting point.[11]

• Gas Chromatography (GC): GC can be used if the compound is sufficiently volatile and thermally stable. It is useful for detecting volatile impurities from the synthesis.[11]

Applications in Drug Development and Medicinal Chemistry

The structural features of 2-Methyl-1,3-bis(phenylmethoxy)benzene make it a molecule of interest for drug development professionals for several reasons:

• As a Protected Intermediate: The primary and most direct application is as a protected version of 2-methylresorcinol. The benzyl ether protecting groups are stable under a wide range of reaction conditions, allowing for chemical modifications on other parts of a larger molecule.[1][2] They can be deprotected under mild conditions, typically through catalytic hydrogenation (H₂/Pd-C), which cleaves the benzyl ether to regenerate the hydroxyl groups without affecting many other functional groups.[12]

• As a Molecular Scaffold: The 1,3-dioxygenated toluene core is a privileged scaffold in medicinal chemistry. This structural motif can be found in a variety of biologically active compounds. By using 2-Methyl-1,3-bis(phenylmethoxy)benzene as a starting material, medicinal chemists can explore various synthetic routes to create libraries of novel compounds for screening against different biological targets. Benzene derivatives are known to be useful as anti-inflammatory agents, immunosuppressants, and in other therapeutic areas.[13]

• Modulation of Physicochemical Properties: The two benzyloxy groups significantly increase the lipophilicity of the molecule compared to the parent 2-methylresorcinol. In drug design, tuning lipophilicity is crucial for optimizing a drug candidate's absorption, distribution, metabolism, and excretion (ADME) properties. The benzyloxy moiety itself is a common feature in many approved drugs and is known to participate in key binding interactions with protein targets, such as π-π stacking.[7]

Figure 3: Potential applications of 2-Methyl-1,3-bis(phenylmethoxy)benzene in drug development.

Safety and Handling

As a novel or less-common chemical, a full toxicological profile for 2-Methyl-1,3-bis(phenylmethoxy)benzene is not available. Therefore, it should be handled with the standard precautions for a new chemical entity.

• Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Reagents: The proposed synthesis involves benzyl bromide, which is a lachrymator and a potential carcinogen, and should be handled with extreme care in a fume hood. The solvents used (acetone, DMF) are flammable and have their own specific hazards.

Researchers should always consult the Safety Data Sheets (SDS) for all starting materials and reagents used in the synthesis.

Conclusion

2-Methyl-1,3-bis(phenylmethoxy)benzene represents a valuable, albeit not widely documented, chemical entity for the fields of organic synthesis and drug discovery. Its logical synthesis via the Williamson etherification of 2-methylresorcinol is straightforward and scalable. The primary utility of this compound lies in its role as a protected intermediate, enabling complex synthetic strategies that require the temporary masking of reactive phenolic hydroxyls. Furthermore, its core structure serves as a potential starting point for the development of new molecular scaffolds in medicinal chemistry. This guide provides the foundational knowledge for researchers to synthesize, characterize, and explore the potential of this versatile molecule.

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An In-Depth Technical Guide to the NMR Spectra of 2-Methyl-1,3-bis(phenylmethoxy)benzene

Introduction

The structure of 2-Methyl-1,3-bis(phenylmethoxy)benzene, characterized by a central toluene ring flanked by two benzyloxy groups, presents a fascinating interplay of electronic and steric effects that are clearly reflected in its NMR spectra. Understanding these spectra is crucial for confirming the compound's identity, assessing its purity, and elucidating its conformational dynamics.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum of 2-Methyl-1,3-bis(phenylmethoxy)benzene is predicted to exhibit distinct signals corresponding to the aromatic protons of the central and outer phenyl rings, the benzylic methylene protons, and the methyl protons. The chemical shifts are influenced by the electron-donating nature of the ether oxygen atoms and the magnetic anisotropy of the aromatic rings.[4][5]

Aromatic Protons (Central Toluene Ring): The three protons on the central substituted benzene ring are expected to appear as a complex multiplet. The proton at the 4-position, being para to the methyl group and flanked by two oxygen-bearing carbons, will likely resonate as a triplet around δ 7.10-7.20 ppm . The two equivalent protons at the 3 and 5-positions are expected to appear as a doublet in the same region, coupled to the proton at the 4-position.

Aromatic Protons (Outer Phenyl Rings): The ten protons of the two benzyl groups will likely appear as a multiplet in the range of δ 7.30-7.50 ppm . The ortho, meta, and para protons of these rings are chemically distinct, but their signals often overlap, especially in lower field spectrometers, to form a complex, broad signal.[6]

Benzylic Methylene Protons (-O-CH₂-Ph): The four protons of the two equivalent benzylic methylene groups are predicted to resonate as a sharp singlet around δ 5.10 ppm . The absence of adjacent protons results in a singlet, and the proximity to the electronegative oxygen atom and the aromatic ring causes a significant downfield shift.

Methyl Protons (-CH₃): The three protons of the methyl group attached to the central ring are expected to appear as a singlet at approximately δ 2.20 ppm . This upfield position is characteristic of methyl groups on a benzene ring.

Predicted ¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum of 2-Methyl-1,3-bis(phenylmethoxy)benzene will provide a detailed map of the carbon skeleton. The chemical shifts are primarily dictated by hybridization and the electronic environment of each carbon atom.[7]

Aromatic Carbons (Central Toluene Ring):

• The two carbons bearing the benzyloxy groups (C1 and C3) are expected to be the most downfield of the central ring carbons, appearing around δ 157-159 ppm due to the direct attachment to the electronegative oxygen atoms.

• The carbon attached to the methyl group (C2) is predicted to resonate around δ 120-122 ppm .

• The unsubstituted carbons of the central ring (C4, C5, and C6) will likely appear in the range of δ 110-130 ppm .

Aromatic Carbons (Outer Phenyl Rings):

• The ipso-carbons (the carbons attached to the methylene group) are predicted to be in the region of δ 137-139 ppm .

• The other aromatic carbons of the benzyl groups will resonate in the typical aromatic region of δ 127-129 ppm .

Benzylic Methylene Carbon (-O-CH₂-Ph): The carbon of the benzylic methylene group is expected to appear around δ 70-72 ppm , shifted downfield by the adjacent oxygen and phenyl group.

Methyl Carbon (-CH₃): The methyl carbon is predicted to be the most upfield signal, resonating at approximately δ 16-18 ppm .

Data Presentation

The predicted chemical shifts for 2-Methyl-1,3-bis(phenylmethoxy)benzene are summarized in the tables below for both ¹H and ¹³C NMR spectra.

Table 1: Predicted ¹H NMR Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.30 - 7.50	Multiplet	10H	Aromatic protons (Phenyl rings)
7.10 - 7.20	Multiplet	3H	Aromatic protons (Central ring)
5.10	Singlet	4H	Benzylic methylene protons (-O-CH₂-Ph)
2.20	Singlet	3H	Methyl protons (-CH₃)

Table 2: Predicted ¹³C NMR Data

Chemical Shift (δ, ppm)	Assignment
157 - 159	C1, C3 (Central ring)
137 - 139	Ipso-Carbons (Phenyl rings)
127 - 129	Aromatic Carbons (Phenyl rings)
110 - 130	C4, C5, C6 (Central ring)
120 - 122	C2 (Central ring)
70 - 72	Benzylic methylene carbon (-O-CH₂-Ph)
16 - 18	Methyl carbon (-CH₃)

Visualization of Molecular Structure

The following diagram illustrates the molecular structure of 2-Methyl-1,3-bis(phenylmethoxy)benzene with atom numbering for clarity in the spectral assignments.

Caption: Molecular structure of 2-Methyl-1,3-bis(phenylmethoxy)benzene.

Experimental Protocol for NMR Analysis

The following section outlines a standardized protocol for the acquisition of high-quality ¹H and ¹³C NMR spectra for 2-Methyl-1,3-bis(phenylmethoxy)benzene.

Sample Preparation

• Dissolution: Accurately weigh 10-20 mg of 2-Methyl-1,3-bis(phenylmethoxy)benzene and dissolve it in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, acetone-d₆, or DMSO-d₆) in a clean, dry vial.[8][9] Chloroform-d (CDCl₃) is a common choice for its excellent solubilizing properties for nonpolar to moderately polar compounds.

• Transfer: Using a clean Pasteur pipette, transfer the solution to a 5 mm NMR tube. Ensure the liquid height is within the optimal range for the spectrometer's probe, typically around 4-5 cm.[10]

• Standard: Tetramethylsilane (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.0 ppm). However, modern spectrometers can accurately reference the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm for ¹H and δ 77.16 ppm for ¹³C).[11]

NMR Data Acquisition Workflow

The following diagram illustrates the logical workflow for NMR data acquisition.

Caption: Standard workflow for NMR sample preparation and data acquisition.

Spectrometer Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer.[12][13]

¹H NMR Parameters:

• Pulse Program: Standard single-pulse (zg30)

• Number of Scans (NS): 16-32

• Relaxation Delay (D1): 1-2 seconds

• Acquisition Time (AQ): 2-4 seconds

• Spectral Width (SW): 12-16 ppm

¹³C NMR Parameters:

• Pulse Program: Proton-decoupled (zgpg30)

• Number of Scans (NS): 1024 or higher (for adequate signal-to-noise)

• Relaxation Delay (D1): 2-5 seconds

• Acquisition Time (AQ): 1-2 seconds

• Spectral Width (SW): 220-240 ppm

Conclusion

This technical guide provides a thorough, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 2-Methyl-1,3-bis(phenylmethoxy)benzene. By leveraging established principles of NMR spectroscopy and data from analogous compounds, we have constructed a detailed and scientifically grounded interpretation of the expected spectral features. The provided protocols for sample preparation and data acquisition offer a robust framework for obtaining high-quality experimental data. This guide is intended to be a valuable resource for researchers and professionals, facilitating the confident identification and characterization of this and structurally related molecules.

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Technical Notes & Optimization

Technical Support Center: Troubleshooting the Deprotection of 2-Methyl-1,3-bis(phenylmethoxy)benzene

Welcome to the technical support center for the deprotection of 2-Methyl-1,3-bis(phenylmethoxy)benzene. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this key transformation in their synthetic pathways. Here, we provide in-depth troubleshooting advice, answers to frequently asked questions, and detailed protocols based on established chemical principles and field-proven insights. Our goal is to help you navigate the common challenges associated with this debenzylation to achieve high yields and product purity.

Part 1: Troubleshooting Guide

This section addresses the most common issues encountered during the deprotection of 2-Methyl-1,3-bis(phenylmethoxy)benzene, presented in a question-and-answer format.

Q1: My catalytic hydrogenolysis reaction is slow, incomplete, or has stalled. What are the likely causes and how can I resolve them?

A1: A sluggish or incomplete hydrogenolysis is the most frequent challenge. The root cause can typically be traced to one of several factors related to the catalyst, substrate purity, or reaction conditions. The ortho-methyl group on the substrate can introduce steric hindrance, making this debenzylation more demanding than simpler cases.[1][2][3]

Here is a systematic approach to diagnosing and solving the issue:

• Catalyst Activity: The heart of the reaction is the palladium catalyst. Its activity is paramount.

  • Diagnosis: The catalyst may be old, have been improperly stored, or be from a low-quality batch. Over time, palladium catalysts can adsorb atmospheric contaminants or oxidize, reducing their efficacy.[4]

  • Solution:

    • Always use a fresh batch of high-quality catalyst (e.g., 10% Pd/C) from a reputable supplier.

    • For particularly stubborn or sterically hindered debenzylations, switching to Pearlman's catalyst (20% Pd(OH)₂/C) is often highly effective, as it is generally more active and robust.[4][5][6]

• Catalyst Poisoning: Palladium catalysts are highly susceptible to poisoning, which blocks the active sites on the catalyst surface.[7][8]

  • Diagnosis: Common poisons include residual sulfur (from reagents like tosylates or thiols used in previous steps), halides, or nitrogen-containing heterocycles.[4][6][9] If your starting material is not sufficiently pure, these trace impurities can completely halt the reaction.

  • Solution:

    • Ensure the starting material, 2-Methyl-1,3-bis(phenylmethoxy)benzene, is of high purity. If necessary, repurify it by column chromatography or recrystallization before the deprotection step.

    • Use high-purity, degassed solvents.

    • In some cases, increasing the catalyst loading (e.g., from 10 mol% to 20 mol%) can help overcome minor poisoning, but this is a less efficient solution than removing the poison source.[4][6]

• Insufficient Hydrogen Pressure or Availability: The transfer of hydrogen to the catalyst surface is a critical step.

  • Diagnosis: A simple hydrogen balloon (providing ~1 atm of pressure) may be insufficient, especially given the potential steric hindrance.[4] Poor stirring can also limit the diffusion of hydrogen gas to the catalyst surface.

  • Solution:

    • Perform the reaction in a dedicated hydrogenation apparatus, such as a Parr shaker, where you can safely increase the hydrogen pressure to 50-100 psi.[4]

    • Ensure vigorous and efficient stirring to maintain the catalyst in suspension and facilitate gas-liquid mass transfer.

• Suboptimal Solvent Choice: The solvent plays a crucial role in substrate solubility and interaction with the catalyst surface.

  • Diagnosis: The chosen solvent may not be optimal for the reaction kinetics.

  • Solution: The rate of hydrogenolysis with Pd/C often follows the trend: THF > Acetic Acid >> Ethanol > Methanol > Toluene.[5] While alcohols are common, switching to THF or using acetic acid as a solvent or co-solvent can dramatically increase the reaction rate.[5]

Troubleshooting Workflow Diagram

Caption: A systematic workflow for troubleshooting incomplete debenzylation.

Q2: I'm observing over-reduction of the aromatic rings as a side product. How can I improve selectivity?

A2: Saturation of the benzene rings to cyclohexyl derivatives is a known side reaction in hydrogenolysis, particularly under harsh conditions (high pressure, high temperature, or with highly active catalysts like rhodium or platinum).[5][10]

• Diagnosis: The presence of side products with a higher molecular weight (addition of 6 or 12 mass units, corresponding to one or two saturated rings) can be detected by LC-MS or GC-MS analysis.

• Solution:

  • Catalyst Choice: Ensure you are using Palladium (Pd), which is the preferred metal for selective benzyl ether hydrogenolysis, as it is less prone to aromatic ring reduction than Platinum (Pt) or Rhodium (Rh).[5]

  • Milder Conditions: Reduce the hydrogen pressure and/or reaction temperature. Often, finding a balance between sufficient activity for debenzylation and minimal ring saturation is key.

  • Catalyst Pre-treatment: A specialized strategy to "tune" the catalyst can suppress unwanted hydrogenation. Pre-treating the Pd/C catalyst with a solvent mixture such as DMF/water has been shown to create a more selective catalyst for hydrogenolysis over hydrogenation.[10][11]

  • Consider Transfer Hydrogenation: Catalytic Transfer Hydrogenation (CTH) is often milder and can provide higher selectivity, avoiding over-reduction.[4][12]

Q3: Standard hydrogenolysis is ineffective for my substrate. What are the most reliable alternative methods?

A3: When catalytic hydrogenolysis fails, even after optimization, more robust chemical methods are required. The steric hindrance from the ortho-methyl group may necessitate these alternatives.

• Catalytic Transfer Hydrogenation (CTH): This is the mildest and often the first alternative to try. It avoids the use of flammable hydrogen gas and specialized pressure equipment.[12]

  • Mechanism: A hydrogen donor molecule (e.g., ammonium formate, formic acid, cyclohexene, or isopropanol) transfers hydrogen to the catalyst, which then performs the hydrogenolysis.[12][13]

  • Advantages: Excellent for substrates sensitive to over-reduction. The reaction can often be run at atmospheric pressure and moderate temperatures.[12]

• Lewis Acid Cleavage: This is a powerful but harsh method suitable for very resistant substrates.

  • Mechanism: A strong Lewis acid, such as Boron Trichloride (BCl₃) or Boron Tribromide (BBr₃), coordinates to the ether oxygen, activating the C-O bond for cleavage.[5]

  • Advantages: Highly effective for sterically hindered benzyl ethers that are completely inert to hydrogenolysis.[1][2][3]

  • Disadvantages: These reagents are corrosive, moisture-sensitive, and have low functional group tolerance. To prevent undesired side reactions like Friedel-Crafts benzylation of the product phenol, a "cation scavenger" such as pentamethylbenzene should be added.[14][15]

• Visible-Light-Mediated Oxidative Debenzylation: A modern, mild alternative that offers excellent functional group compatibility.

  • Mechanism: This method uses a photocatalyst (often 2,3-dichloro-5,6-dicyano-1,4-benzoquinone, DDQ) and visible light to achieve oxidative cleavage of the benzyl ether.[16][17]

  • Advantages: Tolerates many functional groups that are sensitive to reduction (e.g., alkenes, alkynes, azides).[16][17]

  • Disadvantages: May require specialized photoreactor equipment, and optimization of the light source and reaction time is crucial for selectivity.[16][17]

Primary Deprotection Pathways

Caption: Overview of the main deprotection strategies.

Part 2: Frequently Asked Questions (FAQs)

• Q1: Which catalyst is best for this deprotection: 10% Pd/C or 20% Pd(OH)₂/C?

  • A1: Start with 10% Pd/C as it is the most common and cost-effective catalyst. If the reaction is slow or incomplete, switching to 20% Pd(OH)₂/C (Pearlman's catalyst) is recommended. Pearlman's catalyst is often more active, less prone to aggregation, and can be more effective for substrates with potential poisoning functionalities or steric hindrance.[4][5][18]

• Q2: What is the optimal solvent for catalytic hydrogenolysis?

  • A2: There is no single "best" solvent, as the choice is substrate-dependent. For this molecule, a good starting point is ethanol (EtOH) or methanol (MeOH). If the reaction rate is a concern, tetrahydrofuran (THF) or ethyl acetate (EtOAc) are excellent alternatives. Adding a small amount of acetic acid can also accelerate the reaction, but be mindful of any acid-sensitive functional groups.[5]

• Q3: How can I effectively monitor the reaction's progress?

  • A3: Thin-Layer Chromatography (TLC) is the most common and convenient method. Use a solvent system that gives good separation between the starting material (non-polar), the potential mono-debenzylated intermediate, and the final diol product (polar). A typical eluent would be a mixture of hexane and ethyl acetate (e.g., starting with 4:1 and moving to 1:1). Staining with potassium permanganate (KMnO₄) can be effective for visualizing the phenolic product. For more quantitative analysis, LC-MS or GC-MS are ideal.

• Q4: Is it possible to selectively remove only one of the two benzyl groups?

  • A4: Achieving high selectivity for the mono-debenzylated product is very challenging via standard hydrogenolysis, as the reaction conditions that cleave the first benzyl group are typically sufficient to cleave the second. You may observe the mono-protected intermediate by TLC if the reaction is stopped prematurely, but isolating it in high yield is difficult. For selective cleavage, exploring alternative protecting groups with different labilities (e.g., one benzyl and one p-methoxybenzyl (PMB) ether) during the synthesis design phase is the most reliable strategy.[14][19]

Part 3: Detailed Experimental Protocols

Protocol 1: Standard Catalytic Hydrogenolysis (H₂/Pd-C)

This protocol uses standard, high-pressure hydrogenation conditions suitable for a Parr-type apparatus.

• Preparation: To a high-pressure reaction vessel, add 2-Methyl-1,3-bis(phenylmethoxy)benzene (1.0 eq) and a suitable solvent (e.g., ethanol or THF, ~0.1 M concentration).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (Pd/C) (10 mol % Pd) under a stream of nitrogen or argon. Caution: Pd/C can be pyrophoric, especially when dry and in the presence of flammable solvents.

• System Purge: Seal the reaction vessel. Purge the system by pressurizing with nitrogen (to ~50 psi) and venting three times, followed by pressurizing with hydrogen (H₂) and venting three times to ensure the atmosphere is fully replaced with hydrogen.[20]

• Reaction: Pressurize the vessel with H₂ to the desired pressure (start with 50 psi). Begin vigorous stirring. The reaction can be run at room temperature or gently heated (e.g., to 40 °C) to increase the rate.

• Monitoring: Monitor the reaction by observing hydrogen uptake. The reaction is complete when H₂ uptake ceases. Confirm completion by taking a small, filtered aliquot for TLC or LC-MS analysis.

• Workup: Once complete, carefully vent the hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with the reaction solvent.[20]

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude 2-methylresorcinol, which can be purified by column chromatography or recrystallization if necessary.

Protocol 2: Catalytic Transfer Hydrogenation (Ammonium Formate/Pd-C)

This protocol is an excellent alternative that avoids the need for hydrogen gas.[12]

• Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 2-Methyl-1,3-bis(phenylmethoxy)benzene (1.0 eq) in methanol or ethanol (~0.1 M).

• Reagent Addition: Add 10% Pd/C (10-20 mol % Pd), followed by ammonium formate (5-10 eq). Note: The reaction is often exothermic upon addition of ammonium formate.

• Reaction: Heat the mixture to reflux (typically 60-80 °C).

• Monitoring: Monitor the reaction progress by TLC. The reaction is typically complete within 1-4 hours.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite® to remove the catalyst, washing thoroughly with methanol.

• Isolation: Concentrate the filtrate under reduced pressure. The residue will contain the product and excess ammonium salts. The salts can often be removed by partitioning the residue between ethyl acetate and water. The organic layer is then dried and concentrated to afford the product.

Protocol 3: Lewis Acid Cleavage (BCl₃ with Cation Scavenger)

This protocol is for highly resistant substrates and should be performed with caution in a well-ventilated fume hood.[15]

• Setup: In a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve 2-Methyl-1,3-bis(phenylmethoxy)benzene (1.0 eq) and pentamethylbenzene (3.0 eq per benzyl group) in anhydrous dichloromethane (DCM) (~0.1 M).[14][15]

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add a 1.0 M solution of Boron Trichloride (BCl₃) in DCM (2.0 eq per benzyl group) dropwise via syringe.

• Reaction: Stir the reaction mixture at -78 °C.

• Monitoring: Carefully monitor the reaction by TLC. Quench a small aliquot with methanol before spotting. The reaction is typically fast (15-60 minutes). Avoid letting the reaction warm or run for too long to prevent side reactions.[2][3]

• Quenching: Once the starting material is consumed, quench the reaction at -78 °C by slowly adding methanol.

• Workup: Allow the mixture to warm to room temperature. Dilute with water and extract with DCM. Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product will require purification by column chromatography to separate it from pentamethylbenzene and its benzylated byproducts.[15]

Part 4: Data Summary

Table 1: Comparison of Key Deprotection Methods

Method	Reagents & Conditions	Advantages	Disadvantages	Key References
Catalytic Hydrogenolysis	H₂ (1-100 psi), 10% Pd/C or 20% Pd(OH)₂/C, EtOH/THF/EtOAc, RT-50°C	Clean (byproduct is toluene), well-established, scalable.[21][22]	Requires H₂ gas and pressure equipment; catalyst poisoning; risk of ring saturation.[4][23]	[5],[4],[21]
Catalytic Transfer Hydrogenation	NH₄HCO₂, HCOOH, or Cyclohexene; 10% Pd/C, MeOH/EtOH, Reflux	No H₂ gas needed (safer); generally milder and more selective.[4][12]	Requires stoichiometric H-donor; can have slower reaction times; workup can be more complex.	[12],[13]
Lewis Acid Cleavage	BCl₃ or BBr₃, Cation Scavenger (e.g., C₆HMe₅), DCM, -78°C	Effective for sterically hindered and catalyst-poisoned substrates.[2][3]	Harsh, corrosive reagents; poor functional group tolerance; requires cryogenic temperatures.	[5],[14],[15]
Visible-Light Oxidation	DDQ (catalytic or stoichiometric), Visible Light (e.g., 440-525 nm), CH₂Cl₂	Very mild; excellent functional group compatibility (tolerates alkenes, alkynes, etc.).[16][17]	Requires photoreactor setup; can have selectivity issues if not optimized.[16][17]	[16],[17]

References

• Crawford, C., & Oscarson, S. (n.d.). Optimized Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. Semantic Scholar. [Link]

• Crawford, C., & Oscarson, S. (2020). Optimised Conditions for the Palladium-Catalyzed Hydrogenolysis of Benzyl and Naphthylmethyl Ethers: Preventing Saturation of Aromatic Protecting Groups. ChemRxiv. [Link]

• Riley, J. G., & Grindley, T. B. (2001). De-O-Benzylation of Sterically Hindered Benzyl Ethers. Academia.edu. [Link]

• Riley, J. G., & Grindley, T. B. (2006). De-O-benzylation of Sterically Hindered Benzyl Ethers. ResearchGate. [Link]

• Atlanchim Pharma. (2021, October 6). Science About O-Benzyl protecting groups. [Link]

• Cavedon, C., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(3), 896-901. [Link]

• UCLA Chemistry and Biochemistry. (n.d.). Mild, selective deprotection of PMB ethers with triflic acid/1,3-dimethoxybenzene. [Link]

• ACS GCI Pharmaceutical Roundtable. (2026, February 6). Hydrogenolysis. [Link]

• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis, 1985(01), 76-77. [Link]

• Cavedon, C., et al. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. MPG.PuRe. [Link]

• Wang, H., et al. (2022). Deactivation and Regeneration of Palladium Catalysts for Hydrogenation Debenzylation of 2,4,6,8,10,12-Hexabenzyl-2,4,6,8,10,12-Hexaazaisowurtzitane (HBIW). Molecules, 27(23), 8429. [Link]

• Sireesha, R., et al. (2019). A Facile, Efficient and Selective Deprotection of P - Methoxy Benzyl Ethers Using Zinc (II) Trifluoromethanesulfonate. Letters in Organic Chemistry, 16(12), 955-958. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• ResearchGate. (n.d.). Control of catalytic debenzylation and dehalogenation reactions during liquid-phase reduction by H2. [Link]

• ScienceMadness.org. (2014, May 8). Help with debenzylation of N-Benzyl. [Link]

• Wikipedia. (n.d.). Catalyst poisoning. [Link]

• Moussa, Z., et al. (2014). {[2-Methyl-2-(phenoxymethyl)propane-1,3-diyl]bis(oxy)}dibenzene. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 5), o523. [Link]

• SciSpace. (n.d.). Poisoning and deactivation of palladium catalysts. [Link]

• Y., Steve S. (n.d.). Selective Hydrogenolysis of a Benzyl Group in the Presence of an Aromatic Chlorine over Supported Palladium Catalysts. [Link]

• YouTube. (2018, December 31). benzyl ether cleavage. [Link]

• ResearchGate. (n.d.). Reaction Times and Yields in de-O-benzylation Reactions. [Link]

• Google Patents. (n.d.). WO2014163156A1 - Deprotection method.

• ResearchGate. (n.d.). Deprotection of Benzyl and p-Methoxybenzyl Ethers by Chlorosulfonyl Isocyanate—Sodium Hydroxide. [Link]

• Canadian Science Publishing. (n.d.). Catalytic transfer hydrogenation of benzylic and styryl compounds with palladium/carbon and 2-propanol. Selective removal of O-benzyl groups from carbohydrate derivatives. [Link]

• The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION. [Link]

• Organic Syntheses. (2016, March 21). Trichloroboron-‐promoted Deprotection of Phenolic Benzyl Ether Using Pentamethylbenzene as a Cation Scavenger. [Link]

• Organic Syntheses Procedure. (n.d.). (z)-2-methoxy-1-phenylthio-1,3-butadiene. [Link]

• Google Patents. (n.d.). US5569772A - Process for the synthesis of benzo[b]thiophenes.

• Scholarly Publications Leiden University. (2015, July 31). Chemoselective Cleavage of p‑Methoxybenzyl and 2‑Naphthylmethyl Ethers Using a Catalytic Amount of HCl in Hexafluoro-2-propanol. [Link]

• ResearchGate. (n.d.). {[2-Methyl-2-(phenoxymethyl)propane-1,3-diyl]bis(oxy)}dibenzene. [Link]

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Reference Data & Comparative Studies

"validation of 2-Methyl-1,3-bis(phenylmethoxy)benzene synthesis by HPLC"

Executive Summary & Scientific Context

2-Methyl-1,3-bis(phenylmethoxy)benzene (also known as 2-methylresorcinol dibenzyl ether) is a critical protected intermediate in the synthesis of resorcinolic lipids, polyketides, and pharmaceutical active ingredients (APIs). Its synthesis typically involves the O-alkylation of 2-methylresorcinol with benzyl bromide via a Williamson ether synthesis.

The primary challenge in this synthesis is not the reaction itself, but the purification and validation . The reaction mixture inevitably contains:

• Starting Material (SM): 2-Methylresorcinol (highly polar).

• Intermediate: The mono-benzylated phenol (medium polarity).

• Product: The bis-benzylated ether (highly non-polar).

• Reagent: Excess benzyl bromide (non-polar, UV active).

This guide objectively compares analytical methods for validating this synthesis and provides a rigorous, self-validating HPLC protocol designed to resolve these four distinct species.

Comparative Analysis: HPLC vs. Alternatives

While Thin Layer Chromatography (TLC) is standard for reaction monitoring, and quantitative NMR (qNMR) is the gold standard for absolute purity, High-Performance Liquid Chromatography (HPLC) offers the best balance of throughput, sensitivity, and impurity profiling for this specific synthesis.

Table 1: Analytical Method Comparison

Feature	HPLC (Recommended)	TLC (Thin Layer Chrom.)	qNMR (¹H Quantitative)
Primary Utility	Quantitative impurity profiling & kinetics.	Qualitative "quick check" of reaction progress.	Absolute structural confirmation & purity.
Specificity	High. Resolves SM, Mono-ether, and Bis-ether.	Low. Mono-ether and SM often streak or overlap.	Very High. Distinct benzylic protons.
Sensitivity (LOD)	High (UV active chromophores).	Low (Visual/UV lamp).	Low (Requires ~5-10 mg pure sample).
Throughput	High (Automated sequences).	High (Parallel spotting).	Low (Manual prep & acquisition).
Quantification	Precise (<1% RSD).	Semi-quantitative at best.	Precise (molar ratio), but solvent interference.
Cost/Sample	Moderate (Solvents/Columns).	Low.	High (Deuterated solvents/Instrument time).

Expert Insight: qNMR is superior for establishing the potency of the final reference standard, but HPLC is required to monitor the kinetics of the mono-to-bis conversion during synthesis.

Experimental Workflow & Logic

The following diagram illustrates the integrated workflow for synthesis, sampling, and validation. The logic relies on a "Stop/Go" decision matrix based on the HPLC area % of the mono-benzylated intermediate.

Caption: Closed-loop workflow for the synthesis and validation of 2-Methyl-1,3-bis(phenylmethoxy)benzene. The critical decision point is the minimization of the mono-ether intermediate.

Validated HPLC Protocol

This protocol uses a Gradient Elution method.[1] Why? The polarity gap between 2-methylresorcinol (LogP ~0.8) and the dibenzyl product (LogP ~5.5) is too large for isocratic elution. Isocratic conditions would either elute the SM in the void volume or retain the product indefinitely.

Chromatographic Conditions

Parameter	Condition	Rationale
Instrument	Agilent 1260 Infinity II (or equivalent)	Standard quaternary pump required.
Column	Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm)	C18 provides necessary hydrophobic retention for benzyl groups.
Mobile Phase A	0.1% Phosphoric Acid ( ) in Water	Acid suppresses phenol ionization ( ~9.5), sharpening SM peaks.
Mobile Phase B	Acetonitrile (HPLC Grade)	Lower viscosity and UV cutoff than Methanol; better for aromatics.
Flow Rate	1.0 mL/min	Standard backpressure balance.
Column Temp	30°C	Ensures retention time reproducibility.
Detection	UV @ 254 nm	Targets the phenyl ring absorption (common to all species).
Injection Vol	5 µL	Prevents column overload from concentrated reaction aliquots.

Gradient Program[1]

Time (min)	% Mobile Phase B	Event
0.0	10%	Initial hold to retain polar Starting Material (SM).
2.0	10%	End of initial hold.
15.0	95%	Linear ramp to elute non-polar Product.
20.0	95%	Wash step to remove Benzyl Bromide/dimers.
20.1	10%	Return to initial conditions.
25.0	10%	Re-equilibration (Critical for reproducibility).

Sample Preparation (Self-Validating Step)

To ensure the method reflects the actual reaction state without precipitation:

• Take 50 µL of reaction mixture.

• Quench into 950 µL of Acetonitrile (not water, as the product will precipitate).

• Vortex for 30 seconds.

• Filter through a 0.22 µm PTFE syringe filter (removes solid

  ).

Validation Parameters (ICH Q2(R1) Compliant)

This section details how to validate the method specifically for this synthesis, referencing ICH Q2(R1) guidelines.

Specificity

Objective: Prove that the Product peak is resolved from SM, Intermediate, and Reagents.

• Protocol: Inject individual standards of:

  • 2-Methylresorcinol (SM).[2][3]

  • Benzyl Bromide (Reagent).[4]

  • Purified Product.[2][4][5]

• Acceptance Criteria: Resolution (

  ) > 2.0 between the Mono-ether intermediate and the Product.

• Expected Elution Order: SM (~3 min) < Mono-ether (~9 min) < Product (~14 min) < Benzyl Bromide (~16 min).

Linearity & Range

Objective: Confirm detector response is linear across the reaction concentration range.

• Protocol: Prepare 5 concentration levels of the Product (e.g., 0.05, 0.1, 0.25, 0.5, 1.0 mg/mL).

• Data Analysis: Plot Area vs. Concentration.

• Acceptance Criteria: Correlation coefficient (

  ) 0.999.

Limit of Detection (LOD) & Quantitation (LOQ)

Objective: Determine the smallest amount of impurity (Mono-ether) detectable.

• Calculation: Based on Signal-to-Noise (S/N) ratio from the lowest concentration standard.

  • LOD = S/N of 3:1

  • LOQ = S/N of 10:1

• Relevance: Critical for claiming "high purity" (e.g., >99.5%) by ensuring impurities <0.1% are actually visible.

Synthesis Protocol (For Context)

To validate the method, one must perform the synthesis.

• Reagents: Dissolve 2-methylresorcinol (1.0 eq) in Acetone. Add

  (2.5 eq).

• Addition: Add Benzyl bromide (2.2 eq) dropwise at room temperature.

• Reflux: Heat to 60°C for 4-6 hours.

• Monitoring: Use the HPLC method above.

  • Stop Condition: When Mono-ether peak area < 0.5%.

  • Risk: If reaction runs too long or too hot, C-alkylation (on the ring) may occur. These side products usually elute after the O-alkylated product on a C18 column.

References

• ICH Harmonised Tripartite Guideline. (2005).[6][7] Validation of Analytical Procedures: Text and Methodology Q2(R1). International Conference on Harmonisation.[6][8]

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. (Foundational text for Gradient Elution logic).

• Durig, J. R., et al. (2004). "Vibrational spectra and structure of 2-methylresorcinol." Journal of Molecular Structure, 689(1-2), 163-175. (Source for polarity/structural data of SM).

• BenchChem. (2025).[5][9] Quantitative NMR (qNMR) vs. HPLC: A Comparative Guide for Purity Assessment.

• Yates, R. L., & Havery, D. C. (1999).[1] "Determination of phenol, resorcinol, salicylic acid... in cosmetic products."[1] Journal of Cosmetic Science, 50, 315-325.[1] (Basis for Resorcinol HPLC separation).

Sources

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• 7. fda.gov [fda.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

"comparative study of 2-Methyl-1,3-bis(phenylmethoxy)benzene derivatives"

This guide provides a comparative technical analysis of 2-Methyl-1,3-bis(phenylmethoxy)benzene (also known as 2-Methylresorcinol dibenzyl ether). It is designed for medicinal chemists and synthetic organic chemists focusing on regioselective scaffold functionalization, particularly in the synthesis of cannabinoids, HSP90 inhibitors, and polyketide natural products.

Executive Summary & Scaffold Analysis

2-Methyl-1,3-bis(phenylmethoxy)benzene represents a strategic "masked" scaffold of 2-methylresorcinol. Unlike its unmethylated parent (1,3-bis(benzyloxy)benzene), the C2-methyl group in this molecule acts as a steric and electronic blocking group. This structural feature is critical because it forces electrophilic aromatic substitution (EAS) and lithiation events to occur at the C4/C6 positions , rather than the thermodynamically favored C2 position (between the two oxygen donors).

This guide compares the performance of this scaffold against two primary alternatives:

• The Unmethylated Analog: 1,3-Bis(benzyloxy)benzene (lacks C2-blocking).

• The Methyl Ether Analog: 2-Methyl-1,3-dimethoxybenzene (harder to deprotect).

Key Performance Metrics

Metric	2-Methyl-1,3-bis(phenylmethoxy)benzene	1,3-Bis(benzyloxy)benzene	2-Methyl-1,3-dimethoxybenzene
Primary Lithiation Site	C4 (Kinetic)	C2 (Thermodynamic)	C4 (Kinetic)
Deprotection Method	Hydrogenolysis ( )	Hydrogenolysis ( )	Lewis Acid ( )
Deprotection Conditions	Mild (Neutral/RT)	Mild (Neutral/RT)	Harsh (Acidic/-78°C to Reflux)
Orthogonal Compatibility	High (Compatible with alkenes/alkynes if catalyst poisoned)	High	Low (Acid sensitive groups degrade)
Crystallinity	High (Good for purification)	Moderate	Moderate (Often oil)

Comparative Reactivity & Mechanism

The utility of 2-Methyl-1,3-bis(phenylmethoxy)benzene lies in its ability to direct substituents to the C4 position.

Regioselectivity in Lithiation

When treated with n-butyllithium (n-BuLi), the directing effects of the oxygen atoms compete.

• In 1,3-Bis(benzyloxy)benzene: The C2 proton is flanked by two oxygens, making it the most acidic (

  ). Lithiation occurs almost exclusively at C2.

• In 2-Methyl-1,3-bis(phenylmethoxy)benzene: The C2 position is blocked by a methyl group. The lithium coordinates to the benzyloxy oxygen and deprotonates the C4 position. This allows for the synthesis of asymmetric resorcinol derivatives .

Visualization of Regioselective Pathways

The following diagram illustrates the divergent pathways between the unmethylated and methylated scaffolds.

Caption: Divergent lithiation pathways. The C2-methyl group (blue node) forces functionalization to the C4 position, enabling access to asymmetric derivatives like cannabinoid precursors.

Experimental Protocols

Protocol A: Synthesis of 2-Methyl-1,3-bis(phenylmethoxy)benzene

Objective: Efficient protection of 2-methylresorcinol to create the study scaffold.

Reagents:

• 2-Methylresorcinol (1.0 equiv)

• Benzyl bromide (2.2 equiv)

• Potassium carbonate (

  , anhydrous, 3.0 equiv)

• Acetone (0.5 M concentration)

Workflow:

• Dissolution: Charge a round-bottom flask with 2-methylresorcinol and acetone. Stir until fully dissolved.

• Base Addition: Add anhydrous

  in a single portion. The suspension will turn white/opaque.

• Alkylation: Add benzyl bromide dropwise via a syringe pump or addition funnel over 30 minutes to control exotherm.

• Reflux: Heat the mixture to reflux (

  ) for 12–16 hours. Monitor by TLC (Hexane:EtOAc 8:1). The starting material ( ) should disappear, and the di-benzylated product ( ) will appear.

• Workup: Cool to room temperature. Filter off the inorganic salts (

  , excess carbonate). Concentrate the filtrate under reduced pressure.

• Crystallization: The crude oil often solidifies upon standing. Recrystallize from Ethanol/Hexane to yield white needles.

  • Typical Yield: 85–92%

  • Melting Point: 52–54°C

Protocol B: Regioselective C4-Formylation (The "Performance Test")

Objective: Demonstrate the C4-directing capability by installing an aldehyde group.

Reagents:

• 2-Methyl-1,3-bis(phenylmethoxy)benzene (1.0 equiv)

• n-Butyllithium (1.2 equiv, 2.5 M in hexanes)

• DMF (Dimethylformamide, 1.5 equiv)

• THF (anhydrous)

Workflow:

• Inert Atmosphere: Flame-dry a Schlenk flask and purge with Argon. Add the substrate and dissolve in dry THF. Cool to

  .

  • Note: Unlike unmethylated resorcinols which require

    to prevent rearrangement, the C2-blocked scaffold is stable at .

• Lithiation: Add n-BuLi dropwise. Stir at

  for 1 hour. The solution typically turns a pale yellow.

• Quench: Add dry DMF dropwise. Stir for 30 minutes at

  , then warm to room temperature.

• Hydrolysis: Quench with saturated

  solution.

• Extraction: Extract with

  (3x). Wash organics with brine, dry over .

• Result: The product is 2,4-bis(benzyloxy)-3-methylbenzaldehyde .

  • Regioselectivity: >98% C4 substitution (confirmed by

    NMR showing ortho-coupling of aromatic protons).

Analytical Data Comparison (Validation)

The following table summarizes the NMR shifts that validate the structure and substitution patterns.

Signal	2-Methyl-1,3-bis(phenylmethoxy)benzene	2-Methyl-1,3-dimethoxybenzene	Diagnostic Value
Ar-CH3 (C2)	2.15 ppm (s)	2.08 ppm (s)	Confirms C2 blocking.
O-CH2-Ph	5.05 ppm (s, 4H)	N/A	Characteristic benzyloxy singlet.
O-CH3	N/A	3.82 ppm (s, 6H)	Methoxy singlet.
Ar-H (C4/6)	6.55 ppm (d, J=8.2 Hz)	6.50 ppm (d, J=8.2 Hz)	Doublet indicates adjacent protons.
Ar-H (C5)	7.10 ppm (t, J=8.2 Hz)	7.05 ppm (t, J=8.2 Hz)	Triplet indicates 1,2,3-substitution pattern.

Interpretation: Upon C4-substitution (e.g., formylation), the triplet at C5 collapses into a doublet, and the integration of aromatic protons in the central ring drops from 3H to 2H.

References

• Synthesis of Resorcinol Derivatives: BenchChem. (2025). Application Notes and Protocols for the Synthesis of 1-(benzyloxy)-2-(chloromethyl)benzene. Link

• Friedel-Crafts & Regioselectivity: Lash, T. D., et al. (2011).[1] Synthesis of a Series of Aromatic Benziporphyrins and Heteroanalogues via Tripyrrane-Like Intermediates Derived from Resorcinol and 2-Methylresorcinol. The Journal of Organic Chemistry, 76(15), 6295-6308.[1] Link

• Natural Product Synthesis Applications: Li, H., et al. (2023). Total Synthesis of Oxepin and Dihydrooxepin Containing Natural Products. PMC. Link

• Chemical Properties & Safety: LookChem. (2025). 2-Methylresorcinol (CAS 608-25-3) Properties and Suppliers.[2] Link

• General Reactivity of Benzyl Ethers: Greene, T. W., & Wuts, P. G. M. Protective Groups in Organic Synthesis. (Standard Reference for Deprotection Conditions).

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. lookchem.com [lookchem.com]